Cas no 110704-26-2 (Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-)
110704-26-2 structure
Product Name:Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-
CAS No:110704-26-2
MF:C11H12ClNS
MW:225.737680435181
CID:128919
PubChem ID:14810678
Update Time:2025-04-18
Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-
- Benzothiazole, 2-(chloromethyl)-6-(1-methylethyl)- (9CI)
- 110704-26-2
- Benzothiazole, 2-(chloromethyl)-6-(1-methylethyl)-
- Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-(9ci)
- 2-(chloromethyl)-6-propan-2-yl-1,3-benzothiazole
-
- Inchi： 1S/C11H12ClNS/c1-7(2)8-3-4-9-10(5-8)14-11(6-12)13-9/h3-5,7H,6H2,1-2H3
- InChI Key： UKSMALHVPCPDJJ-UHFFFAOYSA-N
- SMILES： ClCC1=NC2=CC=C(C=C2S1)C(C)C
Computed Properties
- Exact Mass: 225.03800
- Monoisotopic Mass: 225.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 4.15850
Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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